Cas no 90005-85-9 (Isopyridoxal Hydrochloride)

• Product Name: Isopyridoxal Hydrochloride
• CAS No: 90005-85-9
• MF: C₈H₁₀ClNO₃
• MW: 203.622901439667
• CID: 4557494
• PubChem ID: 329764952
• Update Time: 2025-05-22

Isopyridoxal Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-4-(hydroxymethyl)-6-methyl-3-pyridinecarboxaldehyde hydrochloride
• 5-Hydroxy-4-(hydroxymethyl)-6-methylnicotinaldehyde hydrochloride
• 5-Hydroxy-4-(hydroxymethyl)-6-methylpyridine-3-carbaldehyde hydrochloride
• Isopyridoxal hydrochloride
• Pyridoxine Impurity 12 HCl
• Vitamin B6 Impurity 85
• 5-Hydroxy-4-(hydroxymethyl)-6-methylnicotinaldehydehydrochloride
• 90005-85-9
• Isopyridoxal hydrochloride, >=98.5% (HPLC)
• Isopyridoxal Hydrochloride

• MDL： MFCD01994673
• Inchi： 1S/C8H9NO3.ClH/c1-5-8(12)7(4-11)6(3-10)2-9-5;/h2-3,11-12H,4H2,1H3;1H
• InChI Key： IJRYEEAKAHJPTM-UHFFFAOYSA-N
• SMILES： C1=NC(C)=C(O)C(CO)=C1C=O.[H]Cl

Computed Properties

• Exact Mass: 203.0349209g/mol
• Monoisotopic Mass: 203.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4Ų

Isopyridoxal Hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Storage Condition：2-8°C

Additional information on Isopyridoxal Hydrochloride

Isopyridoxal Hydrochloride: A Comprehensive Overview

Isopyridoxal Hydrochloride, with the CAS number 90005-85-9, is a compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound, also referred to as Isopyridoxal HCl, is a hydrochloride salt of isopyridoxal, which belongs to the class of organic compounds known as pyridones. Its chemical structure consists of a pyridone ring with an aldehyde group, making it a versatile molecule with potential applications in drug development and chemical synthesis.

The synthesis of Isopyridoxal Hydrochloride involves the reaction of isopyridoxal with hydrochloric acid, resulting in the formation of a stable salt. This compound is characterized by its high solubility in water and its ability to form complexes with various metal ions, which makes it an interesting candidate for coordination chemistry studies. Recent research has focused on its potential as a ligand in the development of metal-organic frameworks (MOFs) and catalytic systems.

In terms of biological activity, Isopyridoxal Hydrochloride has been investigated for its antioxidant properties. Studies have shown that it can scavenge free radicals and inhibit oxidative stress, which are key factors in various pathological conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to modulate enzyme activity has led to explorations in the field of enzymology, where it has been tested as a potential inhibitor or activator of key enzymes involved in metabolic pathways.

The pharmacokinetic properties of Isopyridoxal Hydrochloride have also been a subject of recent research. Preclinical studies indicate that it exhibits moderate bioavailability and favorable pharmacokinetic profiles, making it a promising candidate for drug delivery systems. Its ability to cross biological membranes efficiently suggests potential applications in targeted drug delivery and therapeutic interventions.

Beyond its biological applications, Isopyridoxal Hydrochloride has found utility in analytical chemistry as a chelating agent. Its ability to bind metal ions selectively has been exploited in the development of sensors and analytical assays for heavy metal detection. This property is particularly relevant in environmental monitoring, where the detection and quantification of heavy metals are critical for ensuring public health and safety.

In conclusion, Isopyridoxal Hydrochloride, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research. From its role as a ligand in coordination chemistry to its potential as an antioxidant and drug candidate, this compound demonstrates remarkable versatility. As ongoing studies uncover new insights into its properties and applications, Isopyridoxal Hydrochloride is poised to make significant contributions to various fields of science and technology.